3-[4-(3-Chlorophenyl)piperazin-1-yl]-6-fluorothiochromen-4-one

• IUPAC Name: 3-[4-(3-chlorophenyl)piperazin-1-yl]-6-fluorothiochromen-4-one
• InChI: InChI=1S/C19H16ClFN2OS/c20-13-2-1-3-15(10-13)22-6-8-23(9-7-22)17-12-25-18-5-4-14(21)11-16(18)19(17)24/h1-5,10-12H,6-9H2
• InChI Key: ZITWIINPMRZABD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C3=CSC4=C(C3=O)C=C(C=C4)F
• Molecular Formula: C19H16ClFN2OS
• Molecular Weight: 374.9 g/mol

Description

3-[4-(3-Chlorophenyl)piperazin-1-yl]-6-fluorothiochromen-4-one is a chemical compound that belongs to the class of thiochromenones. It has been widely studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Antitumor Activity

One area of research has involved the exploration of piperazine derivatives for their potential anticancer activities. A study by Yurttaş et al. (2014) synthesized a series of 1,2,4-triazine derivatives bearing a piperazine amide moiety, closely related to the chemical structure . These compounds, including ones with 3-chlorophenyl substitutions, were evaluated for their antiproliferative effects against breast cancer cells, revealing promising antitumor properties comparable to the anticancer drug cisplatin (Yurttaş, Demirayak, Ilgın, & Atlı, 2014).

Fluorescent Logic Gates

In the field of chemical sensors and molecular logic, Gauci and Magri (2022) designed compounds including a piperazine receptor, demonstrating how solvent polarity can reconfigure fluorescent logic gates. Such molecules could serve as tools for probing cellular membranes and protein interfaces, highlighting an innovative application of piperazine-based compounds in biochemical sensing (Gauci & Magri, 2022).

Synthesis and Chemical Properties

Shakhmaev et al. (2016) focused on the synthesis methodologies of compounds like flunarizine, which share structural similarities with 3-[4-(3-Chlorophenyl)piperazin-1-yl]-6-fluorothiochromen-4-one. Their work outlines regioselective metal-catalyzed amination techniques, providing insights into the chemical synthesis processes that might be applicable for creating similar compounds with potential therapeutic applications (Shakhmaev, Sunagatullina, & Zorin, 2016).

Biological Evaluation and Molecular Docking

Research by Mehta et al. (2019) into 2-(4-(2-chloroacetyl)piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide derivatives showcased the synthesis and chemical structure confirmation of compounds with potential antimicrobial and anticancer activities. This study included molecular docking analyses to predict the interaction of these compounds with biological targets, suggesting a methodological approach that could be extended to the study of 3-[4-(3-Chlorophenyl)piperazin-1-yl]-6-fluorothiochromen-4-one derivatives for understanding their biological interactions and potential therapeutic benefits (Mehta, Kumar, Marwaha, Narasimhan, Ramasamy, Lim, Shah, & Mani, 2019).

Mechanism of Action

Target of Action

A structurally similar compound, 3-[4-(3-chlorophenyl)piperazin-1-yl]propan-1-ol, is known to target the5-hydroxytryptamine receptor 1A . This receptor plays a crucial role in the serotonergic system of the brain, which is involved in various physiological processes such as mood, anxiety, sleep, and cognition.